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Compound of Interest

Compound Name: 5-Ethyl-2,2-dimethylheptane

cat. No.: B14552282

An In-depth Technical Guide on the Chemical Properties of 5-Ethyl-2,2-dimethylheptane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known chemical and physical
properties of the branched alkane, 5-Ethyl-2,2-dimethylheptane. The document is intended
for researchers, scientists, and professionals in drug development who may encounter or utilize
such molecules in their work. It includes a summary of its physical constants, solubility
characteristics, and safety information. Detailed experimental protocols for the determination of
key properties are also provided, alongside a structural representation and a workflow diagram
for property determination.

Introduction

5-Ethyl-2,2-dimethylheptane is a saturated hydrocarbon with the chemical formula C11Hz24. As
a branched alkane, its physical properties are influenced by its molecular structure, which
features a seven-carbon chain with an ethyl group at the fifth position and two methyl groups at
the second position. This structure impacts its boiling point, melting point, and density.
Understanding these fundamental properties is crucial for its application in various chemical
processes and as a reference compound in analytical chemistry.

Chemical and Physical Properties
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The chemical and physical properties of 5-Ethyl-2,2-dimethylheptane are summarized in the
tables below. These values have been compiled from various chemical databases and
literature sources.

Table 1: General and Physical Properties

Property Value Source(s)
Molecular Formula Ci11H24 [1112][3]1[4][5]
Molecular Weight 156.31 g/mol [2][3][6]
IUPAC Name 5-Ethyl-2,2-dimethylheptane [2][6]

CAS Registry Number 62016-47-1 [2][3]1[5][6]
Boiling Point 169.4 °C /172 °C [1114]
Melting Point (estimated) -57.06 °C

Density 0.7405 g/cm3

Refractive Index 1.4159

Note on Boiling Point Discrepancy: Different sources report slightly different boiling points. This
may be due to variations in experimental conditions, such as atmospheric pressure, or
impurities in the sample. Further experimental verification is recommended for precise
applications.

Table 2: Solubility Data
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Solvent Solubility Rationale
Alkanes are non-polar and
cannot form hydrogen bonds
Water Insoluble

with water molecules, making
them hydrophobic.[1][2][3][7][8]

Organic Solvents (e.g.,
Soluble
Hexane, Ether, Toluene)

As a non-polar molecule, 5-
Ethyl-2,2-dimethylheptane
readily dissolves in non-polar
organic solvents based on the

"like dissolves like" principle.[1]

[23](el

Experimental Protocols

Detailed methodologies for determining the key physical properties of 5-Ethyl-2,2-

dimethylheptane are outlined below. These are generalized protocols that can be applied to

this specific compound.

Determination of Boiling Point (Thiele Tube Method)

The Thiele tube method is a convenient technique for determining the boiling point of a small

liquid sample.[9]

Apparatus:

Thiele tube

Thermometer (calibrated)

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Rubber band

Heat source (Bunsen burner or heating mantle)
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¢ Mineral oil

Procedure:

Fill the Thiele tube with mineral oil to a level just above the side arm.
e Add approximately 0.5 mL of 5-Ethyl-2,2-dimethylheptane to the small test tube.
» Place the capillary tube, open end down, into the test tube.

o Attach the test tube to the thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.

 Insert the thermometer and attached test tube into the Thiele tube, immersing the sample in
the oil bath.

o Gently heat the side arm of the Thiele tube.

o Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from
the open end.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube
after the heat source is removed and the bubbling ceases.[9]

Determination of Density (Pycnometer Method)

A pycnometer is a flask with a specific volume used for the precise measurement of the density
of a liquid.

Apparatus:

Pycnometer (e.g., 25 mL or 50 mL)

Analytical balance (accurate to £0.0001 g)

Thermometer

Constant temperature water bath
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Procedure:
Clean and dry the pycnometer thoroughly.
Weigh the empty pycnometer on the analytical balance and record its mass (ma).

Fill the pycnometer with distilled water and place it in the constant temperature water bath
until it reaches thermal equilibrium (e.g., 20 °C).

Ensure the pycnometer is completely full, with no air bubbles. Dry the outside and weigh it
(m2).

Empty and dry the pycnometer.

Fill the pycnometer with 5-Ethyl-2,2-dimethylheptane and bring it to the same temperature
in the water bath.

Dry the outside and weigh the filled pycnometer (ms).

The density of the sample (p_sample) is calculated using the following formula:
p_sample = [(ms3 - m1) / (mz2 - m1)] * p_water

where p_water is the known density of water at the experimental temperature.

Spectroscopic Information

While specific spectroscopic data for 5-Ethyl-2,2-dimethylheptane is not readily available in
public databases, a predicted Infrared (IR) spectrum can be inferred from its structure.

Infrared (IR) Spectroscopy: As a saturated alkane, the IR spectrum of 5-Ethyl-2,2-
dimethylheptane is expected to show characteristic C-H stretching and bending frequencies.

e C-H stretching: Strong absorptions in the range of 2850-3000 cm~1.

e C-H bending: Absorptions around 1450-1470 cm~* (for CHz and CHs groups) and a
characteristic doublet for the gem-dimethyl group around 1370-1390 cm~1.
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Safety and Handling

A specific Safety Data Sheet (SDS) for 5-Ethyl-2,2-dimethylheptane is not widely available.
However, based on the properties of similar branched alkanes, the following precautions
should be taken:

Flammability: Alkanes are flammable. Keep away from heat, sparks, and open flames.[10]

Inhalation: Avoid inhaling vapors. Use in a well-ventilated area or with appropriate respiratory
protection.

Skin and Eye Contact: Avoid contact with skin and eyes. Wear protective gloves and safety
glasses.[10]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Visualizations
Chemical Structure

Caption: 2D Chemical Structure of 5-Ethyl-2,2-dimethylheptane.

Experimental Workflow: Boiling Point Determination
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Prepare Sample:
Fill Durham tube with ~0.5 mL of
5-Ethyl-2,2-dimethylheptane

ext

Assemble Apparatus:
Insert inverted capillary tube.
Attach to thermometer.

ext

Set up Thiele Tube:
Immerse assembly in oil bath.

egin

Heating:
Gently heat the side arm of the Thiele tube.

bserve

Observation:
Watch for a steady stream of bubbles
from the capillary tube.

ecord

Cooling & Measurement:
Remove heat. Record temperature when
liquid enters the capillary tube.

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.

Conclusion

This technical guide has synthesized the available information on the chemical and physical
properties of 5-Ethyl-2,2-dimethylheptane. While key physical constants have been reported,
further experimental validation, particularly for spectroscopic characterization, would be
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beneficial for a more complete profile of this compound. The provided experimental protocols
offer a basis for such future work. This document serves as a valuable resource for scientists
and researchers requiring a foundational understanding of this branched alkane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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